Cas no 122576-66-3 (5-Octen-3-ol)

• Product Name: 5-Octen-3-ol
• CAS No: 122576-66-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1215434
• PubChem ID: 53704913
• Update Time: 2025-04-20

5-Octen-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Octen-3-ol
• oct-5-en-3-ol
• 122576-66-3
• DTXSID80706073

• Inchi： 1S/C8H16O/c1-3-5-6-7-8(9)4-2/h5-6,8-9H,3-4,7H2,1-2H3/b6-5+
• InChI Key： UGRZKHOGKYSHQP-AATRIKPKSA-N
• SMILES： CC/C=C/CC(CC)O

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols